Cas no 3682-43-7 (Methyl 4-methyl-2-oxopentanoate)

Methyl 4-methyl-2-oxopentanoate structure

3682-43-7 structure

Product Name:Methyl 4-methyl-2-oxopentanoate

CAS No:3682-43-7

MF:C₇H₁₂O₃

MW:144.168382644653

MDL:MFCD11035886

CID:304030

PubChem ID:546077

Update Time:2025-04-19

Methyl 4-methyl-2-oxopentanoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-methyl-2-oxopentanoate
- Pentanoic acid,4-methyl-2-oxo-, methyl ester
- Methyl 2-oxoisocaproate
- Pentanoic acid, 4-methyl-2-oxo-, methyl ester
- methyl4-methyl-2-oxopentanoate
- LFVDEVQENPHSSD-UHFFFAOYSA-N
- 4-Methyl-2-oxopentanoic acid methyl ester
- Valeric acid, 4-methyl-2-oxo-, methyl ester
- Methyl 4-methyl-2-oxopentanoate #
- TRA0080215
- 4-Methyl-2-oxovaleric acid methyl ester
- SY005237
- 4-Methyl-2-oxo-pentanoic acid methyl ester
- X2959
- Pentanoic acid,4-
- MFCD11035886
- 3682-43-7
- DTXSID60338058
- SCHEMBL1089752
- AKOS006308829
- A874274
- InChI=1/C7H12O3/c1-5(2)4-6(8)7(9)10-3/h5H,4H2,1-3H
- CS-11091
- XH0754
- MDL： MFCD11035886
- Inchi： 1S/C7H12O3/c1-5(2)4-6(8)7(9)10-3/h5H,4H2,1-3H3
- InChI Key： LFVDEVQENPHSSD-UHFFFAOYSA-N
- SMILES： O=C(C(=O)OC)CC(C)C

Computed Properties

Exact Mass: 144.07900
Monoisotopic Mass: 144.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.4
XLogP3: 1.3

Experimental Properties

Density: 0.993±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 184.0±9.0 ºC (760 Torr),
Flash Point: 66.9±15.9 ºC,
Refractive Index: 1.413
Solubility: Slightly soluble (14 g/l) (25 º C),
PSA: 43.37000
LogP: 0.77460

Methyl 4-methyl-2-oxopentanoate Customs Data

HS CODE：2918300090
Customs Data：

China Customs Code:
2918300090

Overview:

2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Methyl 4-methyl-2-oxopentanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	YT0037-25g	Methyl 4-methyl-2-oxopentanoate	3682-43-7	95%	25g	$2300	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D850978-250mg	Methyl 4-Methyl-2-oxopentanoate	3682-43-7	≥95%	250mg	584.10	2021-05-17
TRC	M222875-50mg	Methyl 4-Methyl-2-oxopentanoate	3682-43-7		50mg	$ 50.00	2022-06-04
TRC	M222875-100mg	Methyl 4-Methyl-2-oxopentanoate	3682-43-7		100mg	$ 70.00	2022-06-04
TRC	M222875-500mg	Methyl 4-Methyl-2-oxopentanoate	3682-43-7		500mg	$ 230.00	2022-06-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M10310-250mg	Methyl 4-methyl-2-oxopentanoate	3682-43-7		250mg	¥979.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M10310-10g	Methyl 4-methyl-2-oxopentanoate	3682-43-7		10g	¥9759.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M10310-1g	Methyl 4-methyl-2-oxopentanoate	3682-43-7		1g	¥1959.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M10310-5g	Methyl 4-methyl-2-oxopentanoate	3682-43-7		5g	¥5479.0	2021-09-08
Apollo Scientific	OR953120-250mg	Methyl 4-methyl-2-oxopentanoate	3682-43-7	95%	250mg	£130.00	2025-02-20

Methyl 4-methyl-2-oxopentanoate Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:3682-43-7)4-Methyl-2-oxopentanoic acid methyl ester

Order Number:sfd11378

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:3682-43-7)Methyl 4-methyl-2-oxopentanoate

Order Number:A874274

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:42

Price ($):801.0

Email:sales@amadischem.com